Cas no 2386622-10-0 (ethyl 2-(oxetan-3-yl)-2-oxo-acetate)

ethyl 2-(oxetan-3-yl)-2-oxo-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(oxetan-3-yl)-2-oxoacetate
- 3-Oxetaneacetic acid, α-oxo-, ethyl ester
- ethyl 2-(oxetan-3-yl)-2-oxo-acetate
-
- Inchi: 1S/C7H10O4/c1-2-11-7(9)6(8)5-3-10-4-5/h5H,2-4H2,1H3
- InChI Key: YRPSIUABXKDRAW-UHFFFAOYSA-N
- SMILES: O1CC(C(C(=O)OCC)=O)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 171
- XLogP3: 0
- Topological Polar Surface Area: 52.6
ethyl 2-(oxetan-3-yl)-2-oxo-acetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1830-1G |
ethyl 2-(oxetan-3-yl)-2-oxo-acetate |
2386622-10-0 | 95% | 1g |
¥ 7,260.00 | 2023-04-04 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1561296-1g |
Ethyl 2-(oxetan-3-yl)-2-oxoacetate |
2386622-10-0 | 98% | 1g |
¥14157 | 2023-04-06 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1830-100mg |
ethyl 2-(oxetan-3-yl)-2-oxo-acetate |
2386622-10-0 | 95% | 100mg |
¥2178.0 | 2024-04-22 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1830-500mg |
ethyl 2-(oxetan-3-yl)-2-oxo-acetate |
2386622-10-0 | 95% | 500mg |
¥4838.0 | 2024-04-22 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1830-500.0mg |
ethyl 2-(oxetan-3-yl)-2-oxo-acetate |
2386622-10-0 | 95% | 500.0mg |
¥4838.0000 | 2024-08-03 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1830-1.0g |
ethyl 2-(oxetan-3-yl)-2-oxo-acetate |
2386622-10-0 | 95% | 1.0g |
¥7260.0000 | 2024-08-03 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1830-250.0mg |
ethyl 2-(oxetan-3-yl)-2-oxo-acetate |
2386622-10-0 | 95% | 250.0mg |
¥2904.0000 | 2024-08-03 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1830-1g |
ethyl 2-(oxetan-3-yl)-2-oxo-acetate |
2386622-10-0 | 95% | 1g |
¥7260.0 | 2024-04-22 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1830-250mg |
ethyl 2-(oxetan-3-yl)-2-oxo-acetate |
2386622-10-0 | 95% | 250mg |
¥2904.0 | 2024-04-22 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1830-100.0mg |
ethyl 2-(oxetan-3-yl)-2-oxo-acetate |
2386622-10-0 | 95% | 100.0mg |
¥2178.0000 | 2024-08-03 |
ethyl 2-(oxetan-3-yl)-2-oxo-acetate Related Literature
-
Maciej Hodorowicz,Anna Jurowska,Janusz Szklarzewicz CrystEngComm, 2021,23, 1207-1217
-
Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
-
Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
-
Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
Additional information on ethyl 2-(oxetan-3-yl)-2-oxo-acetate
Comprehensive Overview of Ethyl 2-(oxetan-3-yl)-2-oxo-acetate (CAS No. 2386622-10-0): Properties, Applications, and Industry Insights
In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, ethyl 2-(oxetan-3-yl)-2-oxo-acetate (CAS No. 2386622-10-0) has emerged as a compound of significant interest. This ester derivative, characterized by its unique oxetane ring and keto-ester functionality, is gaining traction in synthetic chemistry due to its versatile reactivity and potential applications in drug discovery. The molecular structure combines an oxetan-3-yl group with an ethyl 2-oxoacetate moiety, offering a balance of stability and reactivity that makes it valuable for click chemistry and bioconjugation strategies.
Recent trends in green chemistry have amplified the demand for compounds like ethyl 2-(oxetan-3-yl)-2-oxo-acetate, as researchers seek sustainable alternatives to traditional reagents. Its low molecular weight (MW: 172.17 g/mol) and high purity (>97% by HPLC) make it ideal for high-throughput screening (HTS) and combinatorial chemistry. The compound’s water solubility (moderate) and logP value (~0.8) further enhance its utility in medicinal chemistry, particularly for designing bioactive small molecules targeting GPCRs or kinases.
From an industrial perspective, CAS 2386622-10-0 is increasingly referenced in patents related to proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its oxetane ring serves as a metabolic stability enhancer, a feature highly sought after in oral drug development. Analytical data (e.g., 1H NMR: δ 4.45 ppm for oxetane protons; HRMS: [M+H]+ 173.0812) confirm its structural integrity, while QbD (Quality by Design) approaches ensure batch-to-batch consistency for GMP manufacturing.
Emerging applications include its use as a cross-coupling partner in Pd-catalyzed reactions and as a precursor for heterocyclic scaffolds like pyrazoles and isoxazoles. The compound’s thermal stability (decomposition >200°C) aligns with flow chemistry requirements, addressing modern needs for continuous processing. Notably, its electrophilic carbonyl group enables nucleophilic additions, making it a candidate for peptide modification and protein labeling in biopharmaceuticals.
Market analyses reveal growing inquiries about 2386622-10-0 suppliers and custom synthesis options, reflecting its niche but expanding role in contract research organizations (CROs). Regulatory-compliant documentation (CoA, SDS) and scalable synthesis routes (e.g., from 3-oxetanone and ethyl glyoxylate) are key factors driving procurement decisions. As AI-driven drug design accelerates, this compound’s fragment-like properties (MW <300) position it as a valuable chemical probe for target validation studies.
In conclusion, ethyl 2-(oxetan-3-yl)-2-oxo-acetate exemplifies the convergence of structural novelty and practical utility in modern chemistry. Its compatibility with late-stage functionalization techniques and alignment with green solvent initiatives (e.g., 2-MeTHF or Cyrene as alternatives to DMF) underscore its relevance for next-generation small-molecule therapeutics. Ongoing research into its photophysical properties may unlock additional applications in material science and diagnostic imaging.
2386622-10-0 (ethyl 2-(oxetan-3-yl)-2-oxo-acetate) Related Products
- 22437-44-1(2-methyl-3-(phenylsulfanyl)propanamide)
- 1360958-63-9(6-Chloro-1H-benzo[d]imidazol-7-amine)
- 1261488-03-2(2-Chloro-4,6-difluorotoluene)
- 2034239-36-4(N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-4-(trifluoromethoxy)benzamide)
- 2137493-86-6(1'-Methyl-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-piperidine]-1-amine)
- 1421453-68-0(1-cyclohexyl-3-3-(furan-2-yl)-3-hydroxypropylurea)
- 1851804-63-1(3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide)
- 22244-57-1(3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl-)
- 1260805-55-7(1,3-dimethyl-4-(3-methylphenyl)-1H-pyrazol-5-amine)
- 61389-26-2(Lignoceric Acid-d4)
